Cas no 2839157-95-6 (2,2-Difluoro-1-(pyrrolidin-2-yl)ethan-1-ol hydrochloride)

• Product Name: 2,2-Difluoro-1-(pyrrolidin-2-yl)ethan-1-ol hydrochloride
• CAS No: 2839157-95-6
• MF: C₆H₁₂ClF₂NO
• MW: 187.615387916565
• CID: 6019877
• PubChem ID: 165886323
• Update Time: 2025-06-30

2,2-Difluoro-1-(pyrrolidin-2-yl)ethan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(pyrrolidin-2-yl)ethan-1-ol hydrochloride
• 2839157-95-6
• EN300-39669398
• 2,2-Difluoro-1-(pyrrolidin-2-yl)ethan-1-ol hydrochloride

• Inchi： 1S/C6H11F2NO.ClH/c7-6(8)5(10)4-2-1-3-9-4;/h4-6,9-10H,1-3H2;1H
• InChI Key： ZLKMETVVIYQQPI-UHFFFAOYSA-N
• SMILES： Cl.FC(C(C1CCCN1)O)F

Computed Properties

• Exact Mass: 187.0575480g/mol
• Monoisotopic Mass: 187.0575480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 110
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Additional information on 2,2-Difluoro-1-(pyrrolidin-2-yl)ethan-1-ol hydrochloride

Introduction to 2,2-Difluoro-1-(pyrrolidin-2-yl)ethan-1-ol Hydrochloride (CAS No: 2839157-95-6)

2,2-Difluoro-1-(pyrrolidin-2-yl)ethan-1-ol hydrochloride, also known by its CAS number 2839157-95-6, is a novel organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines a difluoroethyl group with a pyrrolidine ring, making it a promising candidate for various applications.

The molecular structure of 2,2-Difluoro-1-(pyrrolidin-2-yl)ethan-1-ol hydrochloride is notable for its fluorinated ethyl group attached to a pyrrolidine moiety. This combination not only enhances its chemical stability but also imparts unique electronic properties that are advantageous in drug design and material synthesis. Recent studies have highlighted its potential as a building block for advanced materials and as an intermediate in the synthesis of bioactive compounds.

One of the most exciting developments involving CAS No: 2839157-95 is its role in the development of new drug delivery systems. Researchers have found that the compound's hydrophilic nature, combined with its fluorinated groups, makes it an ideal candidate for creating nanoparticles that can efficiently deliver therapeutic agents to specific targets within the body. This has significant implications for cancer treatment and other areas where targeted drug delivery is critical.

In addition to its pharmaceutical applications, 2,2-Difluoro-based compounds have also shown promise in materials science. Recent experiments have demonstrated that this compound can be used to create high-performance polymers with improved thermal stability and mechanical properties. These polymers are being explored for use in aerospace applications, where durability and resistance to extreme conditions are paramount.

The synthesis of hydrochloride-based compounds like this one has also been optimized in recent years, thanks to advancements in catalytic chemistry. New methods have been developed that allow for the efficient and scalable production of this compound, making it more accessible for both academic research and industrial applications.

In conclusion, 2,2-Difluoro-pyrrolidin-based compounds like CAS No: 2839157 represent a cutting-edge area of research with vast potential across multiple disciplines. As scientists continue to explore their properties and applications, we can expect even more innovative uses to emerge in the coming years.